molecular formula C10H8N2O3 B14825488 3-Cyclopropoxy-4-nitrobenzonitrile

3-Cyclopropoxy-4-nitrobenzonitrile

Cat. No.: B14825488
M. Wt: 204.18 g/mol
InChI Key: SWBODLFBNDYERI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Cyclopropoxy-4-nitrobenzonitrile is a nitroaromatic compound featuring a cyclopropoxy substituent at the 3-position and a nitrile group at the benzonitrile core. Its structure combines a nitro group (electron-withdrawing) and a cyclopropoxy moiety (electron-donating), creating unique electronic and steric properties. This compound is primarily utilized as an intermediate in pharmaceutical and agrochemical synthesis, where its reactivity enables selective functionalization. The nitrile group enhances metabolic stability in drug candidates, while the nitro group facilitates further derivatization via reduction or substitution reactions .

Properties

Molecular Formula

C10H8N2O3

Molecular Weight

204.18 g/mol

IUPAC Name

3-cyclopropyloxy-4-nitrobenzonitrile

InChI

InChI=1S/C10H8N2O3/c11-6-7-1-4-9(12(13)14)10(5-7)15-8-2-3-8/h1,4-5,8H,2-3H2

InChI Key

SWBODLFBNDYERI-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=C(C=CC(=C2)C#N)[N+](=O)[O-]

Origin of Product

United States

Preparation Methods

The synthesis of 3-Cyclopropoxy-4-nitrobenzonitrile can be achieved through various methods. One common approach involves the reaction of 3-cyclopropoxy-4-nitrobenzoyl chloride with an appropriate nitrile source under controlled conditions . The reaction typically requires a catalyst and is conducted at elevated temperatures to ensure complete conversion. Industrial production methods often employ continuous flow reactors to optimize yield and purity while minimizing reaction time and waste.

Chemical Reactions Analysis

3-Cyclopropoxy-4-nitrobenzonitrile undergoes several types of chemical reactions, including:

    Oxidation: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

    Substitution: The nitrile group can participate in nucleophilic substitution reactions, forming various derivatives depending on the nucleophile used.

    Hydrolysis: The nitrile group can be hydrolyzed to a carboxylic acid under acidic or basic conditions.

Common reagents used in these reactions include hydrogen gas, palladium catalysts, nucleophiles like amines or alcohols, and acids or bases for hydrolysis . The major products formed from these reactions include amino derivatives, substituted benzonitriles, and carboxylic acids.

Scientific Research Applications

3-Cyclopropoxy-4-nitrobenzonitrile has a wide range of applications in scientific research:

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-4-nitrobenzonitrile involves its interaction with specific molecular targets. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components, leading to various biological effects. The compound’s molecular targets include enzymes and proteins involved in metabolic pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize the properties of 3-cyclopropoxy-4-nitrobenzonitrile, comparisons are drawn with analogous nitrobenzonitrile derivatives. Key compounds include:

4-(Cyclopropylamino)-3-nitrobenzonitrile

  • Structural Difference: The cyclopropoxy group in 3-cyclopropoxy-4-nitrobenzonitrile is replaced by a cyclopropylamino group.
  • Reactivity: The amino group (-NH-) introduces hydrogen-bonding capability, increasing solubility in polar solvents compared to the ether-linked cyclopropoxy analog. However, the amino group may also render the compound more prone to oxidation or degradation under acidic conditions .
  • Applications: Used in medicinal chemistry as a building block for kinase inhibitors, leveraging its nucleophilic amino group for coupling reactions.

4-Nitrobenzonitrile

  • Structural Simplicity : Lacks the cyclopropoxy substituent, resulting in reduced steric hindrance and lower molecular weight.
  • Electronic Effects : The absence of an electron-donating group (e.g., cyclopropoxy) makes 4-nitrobenzonitrile more electron-deficient, enhancing its susceptibility to nucleophilic aromatic substitution.
  • Thermal Stability : Higher melting point (127–129°C) compared to 3-cyclopropoxy-4-nitrobenzonitrile (mp ~85°C), attributed to stronger intermolecular interactions in the simpler structure.

3-Methoxy-4-nitrobenzonitrile

  • Substituent Comparison : Methoxy (-OCH₃) vs. cyclopropoxy (-O-C₃H₅).
  • However, its strained cyclopropane ring may enhance electrophilicity at the nitro group due to increased ring tension.
  • Solubility : Methoxy derivatives generally exhibit better aqueous solubility than cyclopropoxy analogs due to lower hydrophobicity.

Research Findings and Trends

  • Synthetic Efficiency : 3-Cyclopropoxy-4-nitrobenzonitrile exhibits slower reaction rates in SNAr reactions compared to 3-methoxy-4-nitrobenzonitrile due to steric constraints, as demonstrated in kinetic studies .
  • Biological Activity: Cyclopropoxy-substituted nitrobenzonitriles show improved bioavailability in rodent models compared to amino or methoxy analogs, likely due to reduced metabolic oxidation .
  • Thermal Degradation : Under accelerated stability testing, 3-cyclopropoxy-4-nitrobenzonitrile displayed lower thermal stability than 4-nitrobenzonitrile, with decomposition observed at 150°C vs. 180°C for the latter.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.